Cas no 2229457-91-2 (3-amino-1-(2-fluoro-4-hydroxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(2-fluoro-4-hydroxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 2229457-91-2
• MF: C₁₁H₁₂FNO₃
• MW: 225.216286659241
• CID: 5867647
• PubChem ID: 165617424
• Update Time: 2025-08-03

3-amino-1-(2-fluoro-4-hydroxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-fluoro-4-hydroxyphenyl)cyclobutane-1-carboxylic acid
• 2229457-91-2
• EN300-1821344

• Inchi： 1S/C11H12FNO3/c12-9-3-7(14)1-2-8(9)11(10(15)16)4-6(13)5-11/h1-3,6,14H,4-5,13H2,(H,15,16)
• InChI Key： JAAFHMLXAYMTSR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1(C(=O)O)CC(C1)N)O

Computed Properties

• Exact Mass: 225.08012141g/mol
• Monoisotopic Mass: 225.08012141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-amino-1-(2-fluoro-4-hydroxyphenyl)cyclobutane-1-carboxylic acid

Comprehensive Analysis of 3-amino-1-(2-fluoro-4-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2229457-91-2)

The compound 3-amino-1-(2-fluoro-4-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2229457-91-2) is a cyclobutane derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a fluoro-hydroxyphenyl group and a carboxylic acid moiety, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its potential applications in targeting enzyme inhibition and receptor modulation, which are critical in treating metabolic and inflammatory diseases.

In recent years, the demand for fluorinated cyclobutane derivatives has surged, driven by their enhanced metabolic stability and bioavailability. The presence of a fluoro group in 3-amino-1-(2-fluoro-4-hydroxyphenyl)cyclobutane-1-carboxylic acid improves its binding affinity to biological targets, making it a promising candidate for structure-activity relationship (SAR) studies. This aligns with the growing trend of precision medicine, where researchers seek compounds with tailored properties for specific therapeutic applications.

The synthesis and characterization of CAS No. 2229457-91-2 have been explored in several studies, highlighting its scalable production and high purity. These attributes are essential for its use in high-throughput screening (HTS) and lead optimization processes. Additionally, its water solubility and stability under physiological conditions further enhance its appeal for in vitro and in vivo studies.

One of the most searched questions in the field is: "What are the applications of fluorinated amino acids in drug development?" This compound addresses this query by serving as a versatile building block for designing novel therapeutics. Its amino acid-like structure allows it to mimic natural substrates, enabling the development of peptide-based drugs with improved pharmacokinetic profiles. This is particularly relevant in the context of neurodegenerative diseases and cancer therapy, where targeted delivery is crucial.

Another hot topic is the green chemistry approach to synthesizing complex molecules. The production of 3-amino-1-(2-fluoro-4-hydroxyphenyl)cyclobutane-1-carboxylic acid can be optimized using catalytic methods and renewable solvents, reducing environmental impact. This aligns with the increasing focus on sustainable pharmaceutical manufacturing, a key concern for both researchers and regulatory bodies.

In summary, 3-amino-1-(2-fluoro-4-hydroxyphenyl)cyclobutane-1-carboxylic acid (CAS No. 2229457-91-2) represents a cutting-edge compound with broad applications in medicinal chemistry and biotechnology. Its unique properties and compatibility with modern drug discovery paradigms make it a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing personalized medicine and therapeutic innovation.